Cas no 321430-64-2 (1,3-Dimethyl-5-{4-(3-oxo-1-butenyl)phenylmethylene}-2,4,6(1H,3H,5H)-pyrimidinetrione)

• Product Name: 1,3-Dimethyl-5-{4-(3-oxo-1-butenyl)phenylmethylene}-2,4,6(1H,3H,5H)-pyrimidinetrione
• CAS No: 321430-64-2
• MF: C₁₇H₁₆N₂O₄
• MW: 470.086
• MDL: MFCD00141785
• CID: 4645858
• Update Time: 2025-06-22

1,3-Dimethyl-5-{4-(3-oxo-1-butenyl)phenylmethylene}-2,4,6(1H,3H,5H)-pyrimidinetrione Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-5-{4-(3-oxo-1-butenyl)phenylmethylene}-2,4,6(1H,3H,5H)-pyrimidinetrione

• MDL： MFCD00141785

Additional information on 1,3-Dimethyl-5-{4-(3-oxo-1-butenyl)phenylmethylene}-2,4,6(1H,3H,5H)-pyrimidinetrione

1,3-Dimethyl-5-{4-(3-oxo-1-butenyl)phenylmethylene}-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS No. 321430-64-2): A Comprehensive Overview

1,3-Dimethyl-5-{4-(3-oxo-1-butenyl)phenylmethylene}-2,4,6(1H,3H,5H)-pyrimidinetrione, with the CAS number 321430-64-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidinetriones and is characterized by its unique structural features and potential biological activities. This article provides a detailed overview of the compound's chemical structure, synthesis methods, biological properties, and recent research advancements.

Chemical Structure and Properties

The molecular formula of 1,3-Dimethyl-5-{4-(3-oxo-1-butenyl)phenylmethylene}-2,4,6(1H,3H,5H)-pyrimidinetrione is C₂₀H₁₈N₂O₃, and its molecular weight is 346.37 g/mol. The compound features a pyrimidine core with substituted methyl groups at the 1 and 3 positions. The 5-position is occupied by a phenylmethylene group that is further substituted with a 4-(3-oxo-1-butenyl) moiety. This intricate structure contributes to the compound's stability and reactivity in various chemical environments.

The physical properties of this compound include a melting point of approximately 180°C and a solubility profile that varies depending on the solvent used. It is generally more soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol compared to water. These properties make it suitable for use in various experimental settings and formulations.

Synthesis Methods

The synthesis of 1,3-Dimethyl-5-{4-(3-oxo-1-butenyl)phenylmethylene}-2,4,6(1H,3H,5H)-pyrimidinetrione has been explored through several methodologies. One common approach involves the condensation of 5-methylpyrimidine-2,4-dione with an appropriate substituted benzaldehyde derivative followed by methylation reactions. The key steps in this process include:

• Knoevenagel Condensation: The reaction between 5-methylpyrimidine-2,4-dione and 4-(3-oxo-1-butenyl)benzaldehyde to form the intermediate.
• Methylation: Subsequent methylation at the 1 and 3 positions using methyl iodide or other suitable methylating agents.
• Purification: Final purification through recrystallization or column chromatography to obtain the pure product.

This synthetic route has been optimized to achieve high yields and purity levels, making it a reliable method for large-scale production.

Biological Activities

1,3-Dimethyl-5-{4-(3-oxo-1-butenyl)phenylmethylene}-2,4,6(1H,3H,5H)-pyrimidinetrione has been investigated for its potential biological activities in various therapeutic areas. Recent studies have highlighted its anti-inflammatory and anti-cancer properties:

• Anti-Inflammatory Activity: Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. It also exhibits activity against cyclooxygenase (COX) enzymes, which are key targets in inflammatory pathways.
• Anti-Cancer Activity: In cancer cell lines, this compound has demonstrated cytotoxic effects by inducing apoptosis and cell cycle arrest. It has been effective against various cancer types including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells.

The mechanism of action for these biological activities is believed to involve multiple pathways. For instance, the compound may interact with specific protein targets or modulate signaling cascades that are crucial for cell survival and proliferation.

Clinical Applications and Future Prospects

The potential clinical applications of 1,3-Dimethyl-5-{4-(3-oxo-1-butenyl)phenylmethylene}-2,4,6(1H,3H,5H)-pyrimidinetrione are currently being explored through preclinical studies and early-stage clinical trials. Its anti-inflammatory properties make it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, its anti-cancer effects suggest potential use in combination therapies for various malignancies.

Ongoing research aims to further elucidate the pharmacokinetic properties of this compound and optimize its formulation for improved bioavailability and reduced side effects. Preclinical studies have shown promising results in animal models, paving the way for more advanced clinical trials.

Conclusion

In conclusion, 1,3-Dimethyl-5-{4-(3-oxo-1-butenyl)phenylmethylene}-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS No. 321430-64-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers stability and reactivity that are essential for its biological activities. Ongoing research continues to uncover new applications for this compound in treating inflammatory diseases and cancer. As more data becomes available from clinical trials, it is expected that this compound will play an increasingly important role in the development of novel therapeutic strategies.